Cas no 2153769-01-6 (Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester)

• Product name: Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester
• CAS No: 2153769-01-6
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 5890384
• PubChem ID: 150789627

Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester
• 2153769-01-6
• tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-4397641

• Inchi： 1S/C14H20FNO3/c1-9(16-13(18)19-14(2,3)4)12(17)10-7-5-6-8-11(10)15/h5-9,12,17H,1-4H3,(H,16,18)
• InChI Key： KDOSYUMZZCOABH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(C1=CC=CC=C1F)O

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 392.9±37.0 °C(Predicted)
• pka: 11.94±0.46(Predicted)